Cas no 2361645-44-3 (4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride)

• Product Name: 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride
• CAS No: 2361645-44-3
• MF: C₆H₁₄ClFN₂O₂S
• MW: 232.703962802887
• CID: 4787328
• Update Time: 2025-10-07

4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride

• Inchi： 1S/C6H13FN2O2S.ClH/c7-12(10,11)9-3-1-6(5-8)2-4-9;/h6H,1-5,8H2;1H
• InChI Key： KYVYEYBYLTWOJN-UHFFFAOYSA-N
• SMILES： Cl.S(N1CCC(CN)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 232.0448547 g/mol
• Monoisotopic Mass: 232.0448547 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• Molecular Weight: 232.71

Additional information on 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride

Introduction to 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride (CAS No: 2361645-44-3)

4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride, identified by the chemical abstracts service number (CAS No) 2361645-44-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of both an aminomethyl group and a sulfonyl fluoride moiety, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The sulfonyl fluoride group is a key functional moiety that enhances the reactivity of the molecule, making it particularly useful in nucleophilic substitution reactions. This property has been exploited in various synthetic protocols for the preparation of more complex molecules, including peptidomimetics and other bioactive scaffolds. The hydrochloride salt form of this compound improves its solubility in aqueous systems, facilitating its use in solution-phase reactions and biological assays.

In recent years, there has been a growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. For instance, piperidine-based structures have been identified as key components in drugs targeting neurological disorders, such as antipsychotics and antidepressants. The aminomethyl group in 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The sulfonyl fluoride group can be readily converted into other functional groups, such as carboxylic acids or amides, which are commonly found in protease inhibitors. This adaptability makes 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride a valuable building block for designing novel inhibitors.

Recent studies have also explored the use of this compound in the development of vaccines and immunotherapeutics. The ability to modify the structure of piperidine derivatives allows for the creation of molecules that can elicit specific immune responses. For example, conjugating this compound with antigenic peptides has shown promise in generating targeted immune responses against pathogens. The hydrochloride form ensures that the compound remains stable and soluble under various experimental conditions, making it suitable for use in vaccine formulations.

The synthetic utility of 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride extends beyond its applications in drug development. It serves as a valuable intermediate in the synthesis of fine chemicals and specialty materials. The presence of both an aminomethyl group and a sulfonyl fluoride group allows for multiple points of modification, enabling chemists to construct complex molecular architectures with precision.

In conclusion, 4-(Aminomethyl)piperidine-1-sulfonyl fluoride;hydrochloride (CAS No: 2361645-44-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for synthesizing bioactive molecules, including protease inhibitors and vaccine components. As research continues to uncover new applications for piperidine derivatives, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies across various medical fields.